2-(2H-benzo[d][1,2,3]triazol-2-yl)-N-(p-tolyl)acetamide

• IUPAC Name: 2-(benzotriazol-2-yl)-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C15H14N4O/c1-11-6-8-12(9-7-11)16-15(20)10-19-17-13-4-2-3-5-14(13)18-19/h2-9H,10H2,1H3,(H,16,20)
• InChI Key: HBNZCHCSKLZUGU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CN2N=C3C=CC=CC3=N2
• Molecular Formula: C15H14N4O
• Molecular Weight: 266.30 g/mol

Description

The compound “2-(2H-benzo[d][1,2,3]triazol-2-yl)-N-(p-tolyl)acetamide” is a derivative of benzotriazole. Benzotriazole is a heterocyclic compound with the chemical formula C6H5N3. Its five-membered ring contains three consecutive nitrogen atoms. This bicyclic compound may be viewed as fused rings of the aromatic compounds benzene and triazole.

Synthesis Analysis

The synthesis of benzotriazole derivatives involves cyclization in the presence of POCl3. A series of 2-((4-(2H-benzo[d][1,2,3]triazol-2-yl)piperidin-1-yl)methyl)-5-substituted-1-yl)-acetic acid hydrazide were synthesized by cyclization of 4-benzotriazol-2-yl-piperidin.

Molecular Structure Analysis

The molecular structure of benzotriazole derivatives is characterized by spectral data. The planarity of the structure and the good intramolecular charge transfer from the electron-donating to the electron-withdrawing fragments play a critical role in the application of the compounds as semiconductors in OFET devices.

Chemical Reactions Analysis

The chemical reactions of benzotriazole derivatives involve the formation of stable coordination compounds on a copper surface, behaving as a corrosion inhibitor. They can also form benzotriazole-based N,O-acetals.

Physical And Chemical Properties Analysis

Benzotriazole is a white-to-light tan solid with a density of 1.36 g/mL. It has a melting point of 100 °C and a boiling point of 350 °C. It is soluble in water at 20 g/L.

Scientific Research Applications

These applications highlight the versatility of 2-(2H-1,2,3-benzotriazol-2-yl)-N-(4-methylphenyl)acetamide across diverse scientific fields. . If you need more information or have additional questions, feel free to ask! 😊

Mechanism of Action

The mechanism of action of benzotriazole derivatives involves their excellent binding affinities to a range of proteins. For instance, the compound (4a) has good scoring value and higher inhibitory activity with the oxidoreductase (pdb id 1XDQ) w.r.t antibacterial activity.

Safety and Hazards

Benzotriazole is labeled with the signal word “Warning” and has hazard statements H302, H319, H332, H411, H412. Precautionary statements include P261, P264, P270, P271, P273, P280, P301+P312, P304+P312, P304+P340, P305+P351+P338, P312, P330, P337+P313, P391, P501.

Future Directions

The future directions for the research and development of benzotriazole derivatives include their potential applications in the field of medicinal chemistry, synthetic organic chemistry, materials science, and pharmaceutical science. They have shown significant antibacterial activity and moderate antifungal activity, making them promising candidates for further study in these fields.